Cas no 2229351-79-3 (O-{1-(1-ethenyl-1H-pyrazol-4-yl)cyclopropylmethyl}hydroxylamine)

• Product Name: O-{1-(1-ethenyl-1H-pyrazol-4-yl)cyclopropylmethyl}hydroxylamine
• CAS No: 2229351-79-3
• MF: C₉H₁₃N₃O
• MW: 179.219021558762
• CID: 6082978
• PubChem ID: 165784909
• Update Time: 2025-05-20

O-{1-(1-ethenyl-1H-pyrazol-4-yl)cyclopropylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{1-(1-ethenyl-1H-pyrazol-4-yl)cyclopropylmethyl}hydroxylamine
• 2229351-79-3
• O-{[1-(1-ethenyl-1H-pyrazol-4-yl)cyclopropyl]methyl}hydroxylamine
• EN300-1730349

• Inchi： 1S/C9H13N3O/c1-2-12-6-8(5-11-12)9(3-4-9)7-13-10/h2,5-6H,1,3-4,7,10H2
• InChI Key： QAIMYMJFJHDIAG-UHFFFAOYSA-N
• SMILES： O(CC1(C2C=NN(C=C)C=2)CC1)N

Computed Properties

• Exact Mass: 179.105862047g/mol
• Monoisotopic Mass: 179.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 53.1Ų

Additional information on O-{1-(1-ethenyl-1H-pyrazol-4-yl)cyclopropylmethyl}hydroxylamine

Introduction to O-{1-(1-ethenyl-1H-pyrazol-4-yl)cyclopropylmethyl}hydroxylamine (CAS No. 2229351-79-3)

O-{1-(1-ethenyl-1H-pyrazol-4-yl)cyclopropylmethyl}hydroxylamine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2229351-79-3, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structure of this molecule incorporates several key functional groups, including an ethenyl substituent and a cyclopropylmethyl moiety, which contribute to its unique chemical properties and potential therapeutic applications.

The pyrazole ring system is a prominent feature in O-{1-(1-ethenyl-1H-pyrazol-4-yl)cyclopropylmethyl}hydroxylamine, and it is well-documented that pyrazole derivatives often possess significant pharmacological activity. Pyrazole-based compounds have been extensively investigated for their roles in various biological processes, including anti-inflammatory, antiviral, and anticancer effects. The presence of the hydroxylamine group further enhances the compound's potential by introducing a polar and reactive site that can interact with biological targets.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. O-{1-(1-ethenyl-1H-pyrazol-4-yl)cyclopropylmethyl}hydroxylamine has emerged as a compound of interest due to its structural complexity and the potential for multiple interactions with biological receptors. Studies have indicated that the cyclopropyl group can influence the binding affinity and selectivity of the molecule, making it a valuable scaffold for drug design.

The synthesis of O-{1-(1-ethenyl-1H-pyrazol-4-yl)cyclopropylmethyl}hydroxylamine involves multiple steps, each requiring precise control to ensure high yield and purity. The process typically begins with the preparation of the pyrazole derivative, followed by functionalization with the cyclopropylmethyl group and finally introduction of the hydroxylamine moiety. Advanced synthetic techniques, such as cross-coupling reactions and catalytic hydrogenation, are often employed to achieve these transformations efficiently.

The biological activity of O-{1-(1-ethenyl-1H-pyrazol-4-yl)cyclopropylmethyl}hydroxylamine has been explored in several preclinical studies. These investigations have revealed that the compound exhibits notable effects on various biological pathways. For instance, preliminary data suggest that it may inhibit the activity of certain enzymes involved in inflammation and cell proliferation. Additionally, the compound has shown promise in interacting with specific receptors that are implicated in neurological disorders.

The development of O-{1-(1-ethenyl-1H-pyrazol-4-yl)cyclopropylmethyl}hydroxylamine as a potential therapeutic agent is part of a broader effort to discover new treatments for complex diseases. The integration of computational modeling and high-throughput screening has accelerated the process of identifying promising candidates like this one. By leveraging these technologies, researchers can rapidly assess the potential efficacy and safety of new compounds before moving into more costly and time-consuming clinical trials.

The future prospects for O-{1-(1H-pyrazol)-4-yloxy}-N-methylpropanaldimine are exciting, given its unique structural features and demonstrated biological activity. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacokinetic properties. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate this promising compound into viable therapeutic options for patients worldwide.

In conclusion, O-{1-(1H-pyrazol)-4-yloxy}-N-methylpropanaldimine (CAS No. 2229351-79) represents a significant advancement in pharmaceutical chemistry. Its complex structure, derived from strategic combinations of functional groups such as pyrazole, cyclopropylethene, and hydroxymethylene, positions it as a compelling candidate for further development. As research continues to uncover new applications for this class of compounds, O-{(E)-2-[2-(Pyrazol[3,4-d]pyrimidin)-5-yloxy)vinyla)morpholine} remains at the forefront of innovation in drug discovery.